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Benzyl 4-

formylcyclohexylcarbamate

Cat. No.: B113280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Benzyl 4-
formylcyclohexylcarbamate, a versatile intermediate compound with significant applications

in pharmaceutical and organic synthesis. This document consolidates critical data, including its

chemical identifiers, physical and chemical properties, and key applications in drug discovery

and material science. A detailed, though generalized, experimental protocol for its synthesis is

provided, alongside a logical workflow for its application in the development of therapeutic

agents.

Chemical Identity and Properties
Benzyl 4-formylcyclohexylcarbamate is a carbamate derivative characterized by a benzyl

protecting group and a formyl functional group attached to a cyclohexane ring. The

stereochemistry of the substituents on the cyclohexane ring is crucial, with the cis isomer being

the commercially available and frequently cited form.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name benzyl cis-4-formylcyclohexylcarbamate

CAS Number 917022-26-5[1][2]

Molecular Formula C₁₅H₁₉NO₃[1][2]

Molecular Weight 261.32 g/mol [1][2]

PubChem ID 21882542[1]

MDL Number MFCD03844593[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White solid[1]

Purity ≥ 98% (HPLC)[1]

Storage Conditions 0-8°C[1]

Solubility Soluble in common organic solvents

Stability Stable under recommended storage conditions

Synthesis and Experimental Protocols
The synthesis of Benzyl 4-formylcyclohexylcarbamate typically involves the protection of a

4-aminocyclohexanecarbaldehyde derivative with a benzyl chloroformate in the presence of a

base. While specific reaction conditions can be proprietary, a general procedure is outlined

below.

General Synthesis Protocol:

A common synthetic route involves the reaction of a suitable aminocyclohexanecarbaldehyde

precursor with benzyl chloroformate. This reaction is typically carried out in a suitable organic

solvent, such as dichloromethane or tetrahydrofuran, and in the presence of a base, like

triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.
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Reaction Scheme:

cis-4-Aminocyclohexanecarbaldehyde
Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)
Benzyl Chloroformate

Benzyl cis-4-formylcyclohexylcarbamate

Click to download full resolution via product page

A generalized synthetic pathway for Benzyl cis-4-formylcyclohexylcarbamate.

Experimental Procedure (Illustrative):

Reaction Setup: To a solution of cis-4-aminocyclohexanecarbaldehyde in anhydrous

dichloromethane, an equimolar amount of triethylamine is added. The mixture is stirred

under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

Addition of Reagent: Benzyl chloroformate is added dropwise to the cooled solution.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a

specified period until the reaction is complete, as monitored by thin-layer chromatography

(TLC).

Work-up: The reaction mixture is washed sequentially with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield the pure Benzyl cis-4-formylcyclohexylcarbamate.

Applications in Research and Development
Benzyl 4-formylcyclohexylcarbamate serves as a crucial building block in the synthesis of

more complex molecules, particularly in the pharmaceutical industry.
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Pharmaceutical Development: This compound is a key intermediate in the synthesis of a

variety of pharmaceutical agents.[1] Its bifunctional nature, possessing both a protected

amine and a reactive aldehyde, allows for sequential and controlled modifications, making it

valuable in the construction of complex molecular scaffolds. It is particularly noted for its use

in developing therapeutics targeting neurological disorders.[1] While specific drug candidates

are often proprietary, the utility of this intermediate lies in its ability to introduce a constrained

cyclohexane ring into a larger molecule, which can be critical for optimizing binding to

biological targets.

Drug Discovery Workflow: The formyl group can be readily converted into other functional

groups or used in reactions such as reductive amination to build larger, more complex

structures. The benzyl carbamate protecting group is stable under many reaction conditions

and can be easily removed at a later synthetic stage via catalytic hydrogenation.

Benzyl 4-formylcyclohexylcarbamate Reductive Amination
(Addition of a primary amine)

R-NH2 Further molecular elaboration

Introduction of
pharmacophore elements Deprotection

(Removal of Benzyl group)
H2, Pd/C Final Drug Candidate

Click to download full resolution via product page

A logical workflow for the use of Benzyl 4-formylcyclohexylcarbamate in drug discovery.

Material Science: The compound is also utilized in the formulation of advanced materials,

such as polymers and coatings, where it can contribute to improved mechanical properties

and chemical resistance.[1]

Safety and Handling
Standard laboratory safety precautions should be observed when handling Benzyl 4-
formylcyclohexylcarbamate. This includes the use of personal protective equipment such as

safety glasses, gloves, and a lab coat. The compound should be handled in a well-ventilated

area or a fume hood.

Table 3: Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemimpex.com/collections/others/products/24214
https://www.chemimpex.com/collections/others/products/24214
https://www.benchchem.com/product/b113280?utm_src=pdf-body-img
https://www.benchchem.com/product/b113280?utm_src=pdf-body
https://www.chemimpex.com/collections/others/products/24214
https://www.benchchem.com/product/b113280?utm_src=pdf-body
https://www.benchchem.com/product/b113280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Conclusion
Benzyl 4-formylcyclohexylcarbamate is a valuable and versatile chemical intermediate with

significant potential in both pharmaceutical and material science research. Its well-defined

structure and functional group handles make it an important building block for the synthesis of

complex molecules. This guide provides essential technical information to support its effective

and safe use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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